methyl N-(3,5-dimethylbenzoyl)glycinate
Description
Synthesis Analysis
Asymmetric Michael Addition : Yamamoto et al. (1991) describe an asymmetric Michael addition involving the lithiated methyl N-(2,2-dimethylpropylidene)glycinate (Yamamoto, Kanemasa, & Wada, 1991).
Acid-induced Dimerization of Imidates : Morel et al. (1996) discuss the preparation of N-(1,2,5-trisubstituted-4-imidazoyl)-glycinates from imidates derived from α-amino esters (Morel, Lerestif, Bazureau, Hamelin, & Tonnard, 1996).
Molecular Structure Analysis
- Crystal Structure Studies : The crystal structure of related compounds has been extensively studied, as seen in the work of Al-Hourani et al. (2016) and Karrouchi et al. (2020), providing insights into molecular configurations (Al-Hourani et al., 2016); (Karrouchi et al., 2020).
Chemical Reactions and Properties
Oxidative Dimerization : Alvarez-Ibarra et al. (1997) discuss the oxidative dimerization of glycinates, revealing aspects of chemical reactivity and potential reaction pathways (Alvarez-Ibarra, Csákÿ, Colmenero, & Quiroga, 1997).
Aza-annulation Reaction : Jouneau and Bazureau (1999) describe an aza-annulation reaction involving derivatives of methyl N-(1-ethoxyethyliden)glycinate, contributing to the understanding of complex chemical reactions (Jouneau & Bazureau, 1999).
Physical Properties Analysis
The physical properties of methyl N-(3,5-dimethylbenzoyl)glycinate, such as melting points, solubility, and crystalline structure, can be inferred from the detailed crystallographic studies mentioned earlier.
Chemical Properties Analysis
Chemical properties like reactivity, stability, and functional group behavior are highlighted in the synthesis and reaction mechanism studies. The research by Guillena and Nájera (1998, 2000) on the alkylation of iminic glycine derivatives adds to this understanding (Guillena & Nájera, 1998); (Guillena & Nájera, 2000).
properties
IUPAC Name |
methyl 2-[(3,5-dimethylbenzoyl)amino]acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c1-8-4-9(2)6-10(5-8)12(15)13-7-11(14)16-3/h4-6H,7H2,1-3H3,(H,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCHYYRCMQIZPAX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)NCC(=O)OC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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